N-[2-(3-chlorophenyl)-1,3-benzoxazol-5-yl]-4-methylbenzamide

• IUPAC Name: N-[2-(3-chlorophenyl)-1,3-benzoxazol-5-yl]-4-methylbenzamide
• InChI: InChI=1S/C21H15ClN2O2/c1-13-5-7-14(8-6-13)20(25)23-17-9-10-19-18(12-17)24-21(26-19)15-3-2-4-16(22)11-15/h2-12H,1H3,(H,23,25)
• InChI Key: GJATWJSOKKWNDP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)NC2=CC3=C(C=C2)OC(=N3)C4=CC(=CC=C4)Cl
• Molecular Formula: C21H15ClN2O2
• Molecular Weight: 362.8 g/mol

Description

N-[2-(3-chlorophenyl)-1,3-benzoxazol-5-yl]-4-methylbenzamide, commonly known as CNOB, is a synthetic compound that belongs to the class of benzoxazole derivatives. It has been extensively studied for its various biochemical and physiological effects, and has shown promising results in scientific research applications.

Mechanism of Action

CNOB acts as a selective agonist for the DREADD receptor hM3Dq, which is a modified form of the muscarinic acetylcholine receptor M3. When CNOB binds to hM3Dq, it activates a downstream signaling cascade that leads to the modulation of neuronal activity. This modulation can be either excitatory or inhibitory, depending on the specific neuronal population that expresses hM3Dq.
Biochemical and Physiological Effects:
CNOB has been shown to have various biochemical and physiological effects, depending on the specific neuronal population that expresses hM3Dq. In general, CNOB-induced activation of hM3Dq leads to an increase in intracellular calcium levels, which can modulate neurotransmitter release and neuronal excitability. This can lead to various effects, such as increased locomotor activity, altered feeding behavior, and modulation of anxiety-like behavior.

Advantages and Limitations for Lab Experiments

CNOB has several advantages for lab experiments, such as its high potency and selectivity for hM3Dq, which allows for precise modulation of neuronal activity. However, it also has some limitations, such as its short half-life and potential off-target effects, which can complicate data interpretation.

Future Directions

There are several future directions for the study of CNOB and its applications. One potential direction is the development of new DREADD receptors with improved properties, such as longer half-life and increased selectivity. Another direction is the study of CNOB in different neuronal populations and brain regions, to better understand its specific effects on behavior and physiology. Additionally, the development of new techniques for the delivery of CNOB to specific brain regions could further enhance its utility for scientific research.

Scientific Research Applications

CNOB has been extensively studied for its various scientific research applications. One of the most common applications of CNOB is in the field of neuroscience, where it is used as a selective agonist for the designer receptor exclusively activated by designer drugs (DREADDs). DREADDs are genetically engineered receptors that can be selectively activated by a specific ligand, such as CNOB, to modulate neuronal activity in a specific manner.